4-(benzoylamino)-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)benzamide
Overview
Description
4-(benzoylamino)-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)benzamide, commonly known as BDB, is a chemical compound that has been studied for its potential applications in scientific research. BDB is a member of the amphetamine class of compounds and has been shown to have a unique mechanism of action that makes it an interesting target for further study.
Mechanism of Action
BDB acts as a potent releaser of serotonin, dopamine, and norepinephrine, leading to increased levels of these neurotransmitters in the brain. It has also been shown to inhibit the reuptake of these neurotransmitters, leading to prolonged effects.
Biochemical and Physiological Effects
BDB has been shown to have a number of biochemical and physiological effects in animal models, including increased locomotor activity, hyperthermia, and anorexia. It has also been shown to have anxiogenic effects in some animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of BDB for lab experiments is its unique mechanism of action, which makes it an interesting target for further study. However, one limitation is that it has not been extensively studied in humans, and its safety profile is not well understood.
Future Directions
There are several potential future directions for the study of BDB. One area of interest is its potential as a tool for studying the role of serotonin, dopamine, and norepinephrine in the brain. Another area of interest is its potential as a treatment for certain psychiatric disorders, such as depression and anxiety. However, further research is needed to fully understand the potential applications of BDB in these areas.
Scientific Research Applications
BDB has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have a unique mechanism of action that makes it an interesting target for further study.
properties
IUPAC Name |
4-benzamido-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c26-22(24-14-19-15-28-20-8-4-5-9-21(20)29-19)17-10-12-18(13-11-17)25-23(27)16-6-2-1-3-7-16/h1-13,19H,14-15H2,(H,24,26)(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDXIACZLEZXWRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CNC(=O)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-[(phenylcarbonyl)amino]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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